Amino Nimesulide NAC Adduct Sodium Salt
Amino Nimesulide NAC Adduct Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1094566-35-4
VCID:
VC0041266
InChI:
InChI=1S/C18H21N3O6S2.Na/c1-11(22)20-15(18(23)24)10-28-17-9-14(21-29(2,25)26)16(8-13(17)19)27-12-6-4-3-5-7-12;/h3-9,15,21H,10,19H2,1-2H3,(H,20,22)(H,23,24);/q;+1/p-1/t15-;/m0./s1
SMILES:
CC(=O)NC(CSC1=CC(=C(C=C1N)OC2=CC=CC=C2)NS(=O)(=O)C)C(=O)[O-].[Na+]
Molecular Formula:
C18H20N3NaO6S2
Molecular Weight:
461.483
Amino Nimesulide NAC Adduct Sodium Salt
CAS No.: 1094566-35-4
Reference Standards
VCID: VC0041266
Molecular Formula: C18H20N3NaO6S2
Molecular Weight: 461.483
CAS No. | 1094566-35-4 |
---|---|
Product Name | Amino Nimesulide NAC Adduct Sodium Salt |
Molecular Formula | C18H20N3NaO6S2 |
Molecular Weight | 461.483 |
IUPAC Name | sodium;(2R)-2-acetamido-3-[2-amino-5-(methanesulfonamido)-4-phenoxyphenyl]sulfanylpropanoate |
Standard InChI | InChI=1S/C18H21N3O6S2.Na/c1-11(22)20-15(18(23)24)10-28-17-9-14(21-29(2,25)26)16(8-13(17)19)27-12-6-4-3-5-7-12;/h3-9,15,21H,10,19H2,1-2H3,(H,20,22)(H,23,24);/q;+1/p-1/t15-;/m0./s1 |
Standard InChIKey | CTVHOVWCZWAWTK-RSAXXLAASA-M |
SMILES | CC(=O)NC(CSC1=CC(=C(C=C1N)OC2=CC=CC=C2)NS(=O)(=O)C)C(=O)[O-].[Na+] |
Synonyms | N-Acetyl-S-[2-amino-5-[(methylsulfonyl)amino]-4-phenoxyphenyl]-L-cysteine Sodium Salt |
PubChem Compound | 131698842 |
Last Modified | Nov 11 2021 |
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